Cas no 477871-39-9 (4-Methylphenyl 3-nitro-2-pyridinyl sulfone)

• Product Name: 4-Methylphenyl 3-nitro-2-pyridinyl sulfone
• CAS No: 477871-39-9
• MDL: MFCD02083002
• CID: 4652825
• Update Time: 2025-05-23

4-Methylphenyl 3-nitro-2-pyridinyl sulfone Chemical and Physical Properties

Names and Identifiers

• 4-Methylphenyl 3-nitro-2-pyridinyl sulfone

• MDL： MFCD02083002

Additional information on 4-Methylphenyl 3-nitro-2-pyridinyl sulfone

Chemical Profile of 4-Methylphenyl 3-nitro-2-pyridinyl sulfone (CAS No. 477871-39-9)

4-Methylphenyl 3-nitro-2-pyridinyl sulfone, identified by its Chemical Abstracts Service (CAS) number 477871-39-9, is a specialized organic compound that has garnered attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of nitroaromatic sulfones, which are known for their diverse biological activities and potential applications in drug development. The structural combination of a methyl-substituted phenyl ring with a nitro group and a pyridinyl sulfone moiety endows it with unique chemical properties that make it a valuable candidate for further exploration.

The molecular structure of 4-Methylphenyl 3-nitro-2-pyridinyl sulfone consists of a benzene ring substituted with a methyl group at the para position, a nitro group at the meta position of the pyridine ring, and a sulfone linkage connecting the phenyl and pyridine moieties. This arrangement contributes to its reactivity and potential interactions with biological targets. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups allows for fine-tuning of its electronic properties, making it an intriguing scaffold for designing novel pharmacophores.

In recent years, there has been increasing interest in nitroaromatic sulfones due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted their potential as antimicrobial agents, anti-inflammatory compounds, and even as candidates for anticancer therapies. The nitro group, in particular, is known to participate in redox reactions, which can be exploited to develop prodrugs or activate therapeutic effects within biological systems. The sulfone moiety, on the other hand, is recognized for its stability and ability to form hydrogen bonds, enhancing binding affinity to target proteins.

Current research in the field of medicinal chemistry has focused on optimizing the structure-activity relationships (SAR) of nitroaromatic sulfones to improve their pharmacological profiles. For instance, modifications to the substitution patterns on the phenyl and pyridine rings can significantly alter their biological activity. Preliminary studies on derivatives of 4-Methylphenyl 3-nitro-2-pyridinyl sulfone have shown promising results in inhibiting certain enzymes associated with inflammatory pathways. These findings suggest that this compound may serve as a lead molecule for developing novel therapeutic agents.

The synthesis of 4-Methylphenyl 3-nitro-2-pyridinyl sulfone involves multi-step organic reactions, including nitration, sulfonylation, and functional group transformations. The synthesis route must be carefully optimized to ensure high yield and purity, as impurities can affect the biological activity and safety of the compound. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been explored to enhance the efficiency of these processes. Additionally, green chemistry principles are being increasingly adopted to minimize waste and improve sustainability in the synthesis of complex molecules like this one.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 4-Methylphenyl 3-nitro-2-pyridinyl sulfone and its potential biological targets. Techniques such as docking simulations and quantum mechanical calculations help predict binding affinities and identify key interaction points. These insights are crucial for rational drug design and for guiding experimental efforts in optimizing lead compounds. The integration of computational methods with experimental data has become a cornerstone of modern drug discovery pipelines.

The pharmacokinetic properties of 4-Methylphenyl 3-nitro-2-pyridinyl sulfone are also under investigation to assess its suitability for therapeutic use. Factors such as solubility, metabolic stability, and distribution within biological systems are critical considerations. In vitro studies using cell culture models have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies help determine whether the compound will reach effective concentrations at target sites and whether it will be metabolically stable enough to maintain its therapeutic efficacy.

One area where this compound shows particular promise is in the treatment of inflammatory diseases. Chronic inflammation is associated with numerous pathological conditions, including autoimmune disorders and cardiovascular diseases. The ability of nitroaromatic sulfones to modulate inflammatory pathways has been demonstrated in several preclinical models. Further research is needed to fully elucidate the mechanisms by which 4-Methylphenyl 3-nitro-2-pyridinyl sulfone exerts its anti-inflammatory effects, but early findings are encouraging.

Another emerging application is in oncology research. Cancer cells often exhibit altered metabolic states and signaling pathways that can be targeted by small molecules. The unique structural features of 4-Methylphenyl 3-nitro-2-pyridinyl sulfone make it a potential candidate for inhibiting key enzymes involved in cancer cell proliferation and survival. Preclinical studies have shown that derivatives of this compound can induce apoptosis in certain cancer cell lines while sparing healthy cells. This selectivity is crucial for developing safe and effective anticancer therapies.

The development of new pharmaceuticals relies heavily on collaboration between academic researchers and industry partners. Companies specializing in chemical synthesis often play a pivotal role in producing high-quality starting materials for drug discovery programs. For compounds like 4-Methylphenyl 3-nitro-2-pyridinyl sulfone, reliable suppliers are essential for ensuring consistent supply chains during preclinical testing and clinical trials. As demand grows for novel therapeutic agents, partnerships between academia and industry will become increasingly important.

In conclusion,4-Methylphenyl 3-nitro-2-pyridinyl sulfone (CAS No. 477871-39-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features offer opportunities for developing novel treatments for inflammatory diseases, cancer, and other conditions characterized by dysregulated cellular processes. Continued research into its biological activity, synthetic pathways, pharmacokinetic properties, and computational modeling will further enhance our understanding of its potential as a therapeutic agent.